molecular formula C7H3Cl2N3 B1403999 5,7-Dichloropyrido[3,4-B]pyrazine CAS No. 1379338-74-5

5,7-Dichloropyrido[3,4-B]pyrazine

Cat. No.: B1403999
CAS No.: 1379338-74-5
M. Wt: 200.02 g/mol
InChI Key: SNWNPXRUXXCDOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5,7-Dichloropyrido[3,4-B]pyrazine is a chemical compound with the CAS Number: 1379338-74-5. It has a molecular weight of 200.03 . The compound is solid in physical form .


Synthesis Analysis

The synthesis of this compound involves the reaction of 2,6-dichloropyridine-3,4-diamine with a 40% glyoxal solution in water. This mixture is refluxed overnight. After cooling to ambient temperature, the precipitates are collected, washed with ethanol, and dried in vacuo to yield the title compound .


Molecular Structure Analysis

The molecular formula of this compound is C7H3Cl2N3 . The Inchi Code is 1S/C7H3Cl2N3/c8-5-3-4-6 (7 (9)12-5)11-2-1-10-4/h1-3H .


Physical and Chemical Properties Analysis

This compound is a solid compound . It has a molecular weight of 200.03 . The compound is stored at 2-8°C in an inert atmosphere .

Scientific Research Applications

Synthesis and Chemical Properties

  • Synthesis Techniques : 5,7-Dichloropyrido[3,4-B]pyrazine derivatives can be synthesized using various techniques, including the condensation of unsymmetrical glyoxals and 2-chloro-3,4-diaminopyridine, as demonstrated in the preparation of 5-chloropyrido[3,4-b]pyrazines (Mederski et al., 2003).
  • Electronic and Optical Properties : The derivatives of this compound show promising electronic and optical properties. They have been used to develop materials with potential applications in optoelectronics, as shown in the study of dipyrrolopyrazine and pyrrolothieno-pyrazine derivatives (Puttavva Meti et al., 2017).

Applications in Material Science

  • Electrochromic Materials : Compounds like 5,8-dibromo-2,3-bis(4-(decyloxy) phenyl) pyrido[4,3-b]pyrazine have been synthesized and used in electrochromic materials, showing significant potential for NIR electrochromic devices (Zhao et al., 2014).
  • Photovoltaic Devices : Thieno[3,4-b]pyrazine-based monomers have been synthesized for use in photovoltaic devices, indicating the versatility of these compounds in energy-related applications (Erjun Zhou et al., 2010).

Potential in Drug Discovery

  • Kinase Inhibitors : Novel 5,7-disubstituted 6-amino-5H-pyrrolo[3,2-b]pyrazine-2,3-dicarbonitriles have shown promise as protein kinase inhibitors with significant antiproliferative activity, indicating potential applications in cancer treatment (Dubinina et al., 2006).

Safety and Hazards

The safety information for 5,7-Dichloropyrido[3,4-B]pyrazine indicates that it has the GHS07 pictogram. The hazard statements include H302-H315-H319-H335, and the precautionary statements include P261-P305+P351+P338 .

Properties

IUPAC Name

5,7-dichloropyrido[3,4-b]pyrazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H3Cl2N3/c8-5-3-4-6(7(9)12-5)11-2-1-10-4/h1-3H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SNWNPXRUXXCDOM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN=C2C(=N1)C=C(N=C2Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H3Cl2N3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

200.02 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Synthesis routes and methods

Procedure details

A mixture of the solution of 2,6-dichloropyridine-3,4-diamine (7.85 g, 0.044 mol) in ethanol and 40% glyoxal solution in water (26 g, 0.178 mol) was refluxed overnight. It was then cooled to ambient temperature, and the precipitates were collected, washed with EtOH, and dried in vacuo to give the title compound (7.32 g, 83% yield).
Quantity
7.85 g
Type
reactant
Reaction Step One
Name
Quantity
26 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Yield
83%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
5,7-Dichloropyrido[3,4-B]pyrazine
Reactant of Route 2
5,7-Dichloropyrido[3,4-B]pyrazine
Reactant of Route 3
5,7-Dichloropyrido[3,4-B]pyrazine
Reactant of Route 4
5,7-Dichloropyrido[3,4-B]pyrazine
Reactant of Route 5
5,7-Dichloropyrido[3,4-B]pyrazine
Reactant of Route 6
5,7-Dichloropyrido[3,4-B]pyrazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.